Silicon monoxide
Description
Silicon monoxide (SiO) is a chemical compound that is composed of silicon and oxygen atoms in a 1:1 ratio. It is a non-stoichiometric compound, which means that the ratio of silicon to oxygen atoms can vary slightly. Silicon monoxide is a gray or black powder that is insoluble in water and is highly reactive. It is used in various scientific research applications due to its unique properties.
Scientific Research Applications
Silicon Monoxide in Lithium-Ion Batteries
Silicon monoxide (SiO) is extensively researched for its application in lithium-ion batteries (LIBs) due to its high specific capacity and potential to enhance energy density. SiO anodes demonstrate a significant capacity (~2043 mAh·g−1), which is promising for next-generation high-energy-density LIBs. However, challenges like severe volume change during charging and low electrical conductivity limit its widespread adoption. Various studies focus on structural optimization and interfacial modification of SiO to address these issues and improve performance (Zhu et al., 2022). Innovative approaches, such as graphene-coated SiO anodes, are also being explored to enhance electrical conductivity and cycle life (Xu et al., 2021).
Silicon Monoxide in Astrophysics
In the field of astrophysics, SiO plays a crucial role in the production of metal silicate dust grains in the condensing outflows of dying stars. Understanding the vapor pressure and evaporation coefficients of SiO is vital for modeling these astrophysical processes (Ferguson & Nuth, 2008). Additionally, SiO is identified as a key precursor in the formation of interstellar silicate nanoparticles, which are connected to the Origins of Life. Research into its gas-phase formation sheds light on the complex chemical dynamics leading to larger silicon oxides and silicates in cold molecular clouds (He et al., 2022).
Silicon Monoxide in Anode Material Research
Research on SiO anodes for LIBs includes the study of reaction mechanisms and thermal properties. Electrochemical properties and thermal stability analyses are key to developing safer and more efficient anode materials. Studies focus on understanding the reaction pathways and the formation of lithium silicides during charging, which is critical for enhancing cyclability (Kitada et al., 2019). Innovative methods like prelithiation of SiO anodes using organolithium compounds are also being explored to improve initial Coulombic efficiency and overall performance (Zhang et al., 2020).
properties
IUPAC Name |
oxosilicon | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/OSi/c1-2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LIVNPJMFVYWSIS-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
O=[Si] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
SiO, OSi | |
Record name | Silicon monoxide | |
Source | Wikipedia | |
URL | https://en.wikipedia.org/wiki/Silicon_monoxide | |
Description | Chemical information link to Wikipedia. | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID7064940, DTXSID40399884 | |
Record name | Silylene, oxo- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID7064940 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Oxosilane | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40399884 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
44.084 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Brownish-black solid; [Merck Index] Black odorless solid; [MSDSonline] | |
Record name | Silicon monoxide | |
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Product Name |
Silicon monoxide | |
CAS RN |
10097-28-6, 22755-01-7 | |
Record name | Silicon oxide (SiO) | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=10097-28-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
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Record name | Silicon monoxide | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0010097286 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Silylene, oxo- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
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Record name | Silylene, oxo- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID7064940 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Oxosilane | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40399884 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Silicon monoxide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.030.198 | |
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Record name | SILICON MONOXIDE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/1OQN9CBG7L | |
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